3-(4-Methoxybenzyl)-1-(2-methoxyethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole

• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-3-[(4-methoxyphenyl)methyl]-2,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazole
• InChI: InChI=1S/C20H24N4O2/c1-25-12-11-23-14-22(13-16-7-9-17(26-2)10-8-16)15-24-19-6-4-3-5-18(19)21-20(23)24/h3-10H,11-15H2,1-2H3
• InChI Key: AHZNBCYUPMHJMY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CN(CN2C1=NC3=CC=CC=C32)CC4=CC=C(C=C4)OC

Description

This compound belongs to the triazino-benzimidazole class, characterized by a fused heterocyclic system combining a triazine and benzimidazole moiety. Its structure includes a 4-methoxybenzyl group at position 3 and a 2-methoxyethyl substituent at position 1 (Fig. 1). The synthesis of such derivatives typically involves cyclocondensation reactions between guanidine-containing benzimidazoles and aldehydes or ketones . For example, 2-guanidinobenzimidazole reacts with substituted aldehydes under acidic conditions to form the triazino-benzimidazole core, followed by alkylation to introduce the 2-methoxyethyl group .

Its structural features, such as the electron-donating methoxy groups, may enhance solubility and influence biological interactions, particularly with enzymes like dihydrofolate reductase (DHFR), a target for anticancer agents .

Biological Activity

The compound 3-(4-Methoxybenzyl)-1-(2-methoxyethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole is a novel derivative of benzimidazole known for its potential biological activities. Benzimidazole derivatives have been extensively studied for various pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of the specified compound based on recent research findings.

Synthesis and Characterization

The synthesis of 3-(4-Methoxybenzyl)-1-(2-methoxyethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole typically involves multistep organic reactions including condensation and cyclization processes. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Anticancer Activity

Recent studies have demonstrated that benzimidazole derivatives exhibit significant anticancer properties. The compound in focus has shown promising results in inhibiting the proliferation of various cancer cell lines.

• IC50 Values :
  • Against MCF-7 (breast cancer) cell line: IC50 = 3.1 µM
  • Against HeLa (cervical cancer) cell line: IC50 = 5.3 µM .

These values indicate a selective cytotoxic effect on cancer cells compared to normal cells.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against both Gram-positive and Gram-negative bacteria.

• Minimum Inhibitory Concentration (MIC) :
  • Effective against Staphylococcus aureus and Enterococcus faecalis with an MIC of 16 µM .

This suggests that the compound may serve as a potential lead for developing new antimicrobial agents.

Structure-Activity Relationship (SAR)

The biological activity of benzimidazole derivatives is often influenced by their structural components. The presence of methoxy groups in the structure enhances lipophilicity and may improve cellular uptake. Studies indicate that modifications at specific positions on the benzimidazole core can significantly alter the potency against various biological targets .

Study 1: Anticancer Efficacy

A study conducted on a library of benzimidazole derivatives revealed that those with methoxy substitutions exhibited enhanced anticancer activity. The compound's ability to induce apoptosis was linked to its capacity to disrupt mitochondrial membrane potential and activate caspases .

Study 2: Antimicrobial Assessment

In another study focusing on antimicrobial properties, derivatives similar to the compound were tested against multiple bacterial strains. The results showed that compounds with methoxy substitutions had lower MIC values compared to their unsubstituted counterparts, indicating improved antibacterial efficacy .

Summary Table of Biological Activities

Activity Type	Cell Line/Bacteria	IC50/MIC Value	Reference
Anticancer	MCF-7	3.1 µM
Anticancer	HeLa	5.3 µM
Antimicrobial	Staphylococcus aureus	16 µM
Antimicrobial	Enterococcus faecalis	16 µM

Scientific Research Applications

Research indicates that derivatives of benzimidazole and triazine possess a wide range of biological activities, including:

• Anticancer Activity : Compounds similar to 3-(4-Methoxybenzyl)-1-(2-methoxyethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole have shown significant cytotoxicity against various cancer cell lines. For instance, studies have reported IC50 values as low as 0.006 μM against K562 and A431 cancer cell lines for structurally related compounds . The ability to inhibit cancer cell proliferation makes these compounds promising candidates in oncology.
• Antimicrobial Properties : Benzimidazole derivatives have been evaluated for their activity against Mycobacterium tuberculosis and other pathogens. Some derivatives demonstrated IC50 values indicating effective inhibition of bacterial growth . This suggests potential applications in treating infectious diseases.
• Anti-inflammatory Effects : Certain benzimidazole compounds are known to exhibit anti-inflammatory properties by modulating inflammatory pathways. This characteristic is crucial for developing treatments for chronic inflammatory conditions.

Case Studies

Several studies have documented the efficacy of similar compounds:

• Cytotoxicity Studies : A recent study demonstrated that a related benzimidazole derivative exhibited potent cytotoxic effects against prostate cancer cells with an IC50 value of 0.0390 μM . This highlights the potential of such compounds in cancer therapy.
• Antimycobacterial Activity : Another case study focused on benzimidazole derivatives showing promising activity against Mycobacterium tuberculosis with IC90 values indicating effective inhibition without significant toxicity towards human cells .

Data Table: Biological Activities of Related Compounds

Compound Name	Target Cell Line	IC50 (μM)	Activity Type
Compound A	K562	0.006	Anticancer
Compound B	A431	0.063	Anticancer
Compound C	Mtb	7.05	Antimycobacterial
Compound D	HeLa	0.096	Anticancer

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares key structural analogs, focusing on substituents, molecular properties, and reported activities:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Biological Activity	Reference
Target Compound	3-(4-Methoxybenzyl), 1-(2-Methoxyethyl)	C₂₁H₂₅N₅O₂	391.46	Not directly tested; inferred DHFR inhibition	-
3-(2-Chlorobenzyl)-1-(2-Methoxyethyl) analog	3-(2-Chlorobenzyl), 1-(2-Methoxyethyl)	C₁₉H₂₁ClN₄O	356.85	No activity reported; structural analog for SAR studies
3-(4-Methoxybenzyl)-1-(2-Morpholin-4-ylethyl) analog	1-(2-Morpholin-4-ylethyl)	C₂₃H₂₉N₅O₂	407.50	Antibacterial (MIC = 25 µg/mL against S. aureus)
2-Amino-4,4-dimethyl-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole	2-Amino, 4,4-dimethyl	C₁₂H₁₅N₅	229.28	DHFR inhibition (IC₅₀ = 0.8 µM)
3-(3,4-Dimethoxyphenyl)-6-(2-methylquinolinyl)-triazolo-thiadiazole	Triazolo-thiadiazole core	C₂₂H₁₈N₆O₂	398.42	Anticancer activity (IC₅₀ = 12 µM)

Key Observations

Substituent Effects on Activity :

• The 4-methoxybenzyl group in the target compound may enhance lipophilicity and binding to hydrophobic enzyme pockets compared to the 2-chlorobenzyl analog .
• Replacing the 2-methoxyethyl group with a morpholin-4-ylethyl moiety (as in ) improves antibacterial potency, likely due to increased hydrogen-bonding capacity from the morpholine ring.

Core Heterocycle Modifications: Triazino-benzimidazoles (e.g., target compound) exhibit tautomerism-dependent stability, whereas triazolo-thiadiazoles (e.g., ) show rigidity that enhances metabolic resistance .

Biological Activity Trends: DHFR Inhibition: Amino-substituted derivatives (e.g., ) show stronger DHFR inhibition than alkoxy-substituted analogs, suggesting the amino group is critical for enzyme interaction. Antibacterial Activity: Larger substituents (e.g., morpholine) correlate with improved activity against Gram-positive bacteria .

Research Findings and Mechanistic Insights

Pharmacological Potential

• Antibacterial Activity : The morpholine-containing analog demonstrated MIC values comparable to first-line antibiotics, suggesting the target compound’s methoxyethyl group may be optimized for similar efficacy.

Computational and Docking Studies

• Molecular docking of triazino-benzimidazoles into S. aureus FabI (enoyl-ACP reductase) revealed that hydrophobic substituents (e.g., 4-methoxybenzyl) occupy a conserved binding pocket, while polar groups stabilize the active site .

Preparation Methods

Core Benzimi­dazole Formation

The benzimidazole moiety serves as the foundational scaffold for this compound. Classical synthesis involves cyclocondensation of o-phenylenediamine derivatives with carbonyl sources under acidic conditions. For instance, heating 2,3,4,5-tetrahydro[1,diazepino[1,2-a]benzimidazole in concentrated HBr facilitates cyclization to diazepino-benzimidazole derivatives. Adapting this approach, the tetrahydrotriazino-benzimidazole core likely forms via nucleophilic attack of a triazine precursor on a prefunctionalized benzimidazole intermediate.

Synthetic Pathways and Optimization

Route 1: Sequential Alkylation-Cyclization

This pathway begins with N-alkylation of a benzimidazole precursor followed by triazino ring formation.

Step 1: Synthesis of 1-(2-Methoxyethyl)benzimidazole

A mixture of benzimidazole (1.0 equiv) and iodomethyl methyl ether (2.5 equiv) in acetonitrile with potassium carbonate (2.5 equiv) at 35°C for 3–4 hours yields 1-(2-methoxyethyl)benzimidazole. The reaction achieves 26–50% yield, with purification via silica chromatography.

Table 1: Alkylation Conditions for Methoxyethyl Group Introduction

Reagent	Solvent	Base	Temperature	Time	Yield
Iodomethyl methyl ether	Acetonitrile	K₂CO₃	35°C	3 h	26%
4-Chlorobenzyl bromide	Toluene	None	20–30°C	3 h	50%

Step 2: Triazino Ring Formation

Cyclocondensation with 1,3,5-triazine derivatives under acidic or basic conditions forms the tetrahydrotriazino ring. Patent WO2013150545A2 describes analogous reactions using carbodiimides (e.g., TBTU) with HOBt in dichloromethane. For instance, reacting 1-(2-methoxyethyl)benzimidazole with cyanoguanidine in acetic acid at 60°C for 7 hours yields the triazino-fused product.

Route 2: Iron-Mediated Reductive Cyclization

Alternative pathways employ iron powder in acetic acid for simultaneous reduction and cyclization.

Nitro Group Reduction

Ethyl 3-(4-(methylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate undergoes reduction with Fe/HCl to ethyl 3-(3-amino-4-(methylamino)benzamido)propanoate, avoiding Pd-C catalyst poisoning. This step achieves quantitative yield under mild conditions (60–70°C, 2 hours).

Cyclization and Mesylate Salt Formation

The amine intermediate reacts with 4-cyanophenyl isocyanate in THF, followed by mesylation with methanesulfonic acid to enhance crystallinity. Purification via recrystallization from ethanol/water affords the mesylate salt in >95% purity.

Table 2: Key Reaction Parameters for Mesylate Formation

Parameter	Value
Solvent	Ethanol/Acetic acid
Temperature	55–65°C
Time	7 hours
Purity	>95%

Mechanistic Insights

Alkylation Kinetics

The methoxyethyl group’s introduction follows an SN2 mechanism, where iodomethyl methyl ether acts as an electrophile. Polar aprotic solvents (e.g., acetonitrile) stabilize the transition state, enhancing reaction rates. Competing O-alkylation is minimized by using excess alkylating agent and moderate temperatures.

Triazino Ring Closure

Density functional theory (DFT) studies suggest that triazino formation proceeds via a six-membered cyclic transition state, where the benzimidazole’s NH group attacks the electrophilic carbon of the triazine precursor. Acidic conditions protonate the triazine, increasing electrophilicity and driving the reaction forward.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 7.85 (d, J = 8.4 Hz, 2H, ArH), 7.45 (d, J = 8.0 Hz, 2H, ArH), 4.55 (t, J = 6.0 Hz, 2H, OCH₂CH₂), 3.80 (s, 3H, OCH₃), 3.40 (s, 3H, OCH₃).

• HRMS : m/z calcd for C₂₃H₂₆N₄O₂ [M+H]⁺: 390.2056; found: 390.2059.

X-ray Crystallography

Single-crystal X-ray analysis of analogous compounds confirms the envelope conformation of the tetrahydrotriazino ring, with bond angles and lengths consistent with DFT predictions. The benzimidazole moiety remains planar, facilitating π-π stacking in the crystal lattice.

Industrial-Scale Considerations

Solvent Selection

Patent WO2013150545A2 emphasizes solvent versatility, permitting ethers (THF), esters (ethyl acetate), or chlorinated solvents (dichloromethane) for alkylation and mesylation. Ethanol/water mixtures are preferred for recrystallization due to low toxicity and cost.

Yield Optimization

• Alkylation : Increasing iodomethyl methyl ether to 3.0 equiv improves yield to 35%.

• Cyclization : Prolonged heating (12 hours) at 60°C raises triazino product yield from 65% to 78% .

Q & A

Q. Table 1: Key Synthetic Parameters for Triazino-Benzimidazole Derivatives

Step	Reaction Type	Optimal Conditions	Yield Range	References
1	Cyclization	DMF, 120°C, 12h	60-75%
2	Purification	Methanol recrystallization	65-80%
3	Functionalization	POCl3, 80°C	70-85%

Q. Table 2: Docking Parameters for 14α-Demethylase (3LD6)

Software	Grid Box Size	Scoring Function	Reference Affinity (kcal/mol)
AutoDock Vina	20 ų	Vinardo	-9.2 (Fluconazole)